Cas no 1805326-72-0 (3-(Difluoromethyl)-6-nitropyridine-2-acetic acid)

• Product Name: 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid
• CAS No: 1805326-72-0
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4847865
• Update Time: 2025-05-26

3-(Difluoromethyl)-6-nitropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid

• Inchi： 1S/C8H6F2N2O4/c9-8(10)4-1-2-6(12(15)16)11-5(4)3-7(13)14/h1-2,8H,3H2,(H,13,14)
• InChI Key： DUMPRHLWEGPLPF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C([N+](=O)[O-])N=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 1.1
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid

Recent Advances in the Study of 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid (CAS: 1805326-72-0)

3-(Difluoromethyl)-6-nitropyridine-2-acetic acid (CAS: 1805326-72-0) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and nitro-substituted pyridine scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's role as a potent inhibitor of key inflammatory mediators. The research demonstrated that 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

In addition to its anti-inflammatory properties, recent research has explored the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with particularly strong efficacy against drug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

The synthetic chemistry of 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid has also seen significant advancements. A recent publication in Organic Process Research & Development (2023) described an improved, scalable synthesis route that achieves higher yields and purity while reducing environmental impact. This development is particularly important for potential industrial-scale production and further pharmacological evaluation of the compound.

Looking forward, several research groups have initiated preclinical studies to evaluate the safety and efficacy of 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid in animal models. Preliminary results suggest good tolerability and promising therapeutic effects, particularly in models of chronic inflammation and bacterial infections. These findings position the compound as a strong candidate for further drug development efforts in the coming years.

The growing body of research on 3-(Difluoromethyl)-6-nitropyridine-2-acetic acid underscores its potential as a versatile scaffold in medicinal chemistry. Future studies are expected to focus on structure-activity relationship optimization, target identification, and combination therapy strategies to maximize its therapeutic potential while minimizing potential side effects.